Cas no 941939-22-6 (N'-(4-chlorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide)

• Product Name: N'-(4-chlorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide
• CAS No: 941939-22-6
• MF: C₁₉H₁₆ClN₃O₂
• MW: 353.8022
• CID: 5459925
• Update Time: 2025-06-17

N'-(4-chlorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]-N'-(2-methylquinolin-4-yl)oxamide
• N1-(4-chlorobenzyl)-N2-(2-methylquinolin-4-yl)oxalamide
• N'-[(4-chlorophenyl)methyl]-N-(2-methylquinolin-4-yl)ethanediamide
• N'-(4-chlorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide

• Inchi： 1S/C19H16ClN3O2/c1-12-10-17(15-4-2-3-5-16(15)22-12)23-19(25)18(24)21-11-13-6-8-14(20)9-7-13/h2-10H,11H2,1H3,(H,21,24)(H,22,23,25)
• InChI Key： HSBIJJJSUQQYML-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N([H])C(C(N([H])C1=C([H])C(C([H])([H])[H])=NC2=C([H])C([H])=C([H])C([H])=C12)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 479
• XLogP3: 3.6
• Topological Polar Surface Area: 71.1

Additional information on N'-(4-chlorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide

Professional Introduction to N'-(4-chlorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide (CAS No. 941939-22-6)

N'-(4-chlorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide, a compound with the CAS number 941939-22-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural composition of this molecule, featuring a combination of aromatic and heterocyclic rings, contributes to its unique chemical and pharmacological properties.

The molecular structure of N'-(4-chlorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide is characterized by the presence of a 4-chlorophenyl group and a 2-methylquinolin-4-yl moiety. These structural elements are crucial in determining the compound's interactions with biological targets. The 4-chlorophenyl group introduces a chlorine atom at the para position, which can enhance the lipophilicity and binding affinity of the molecule. On the other hand, the 2-methylquinolin-4-yl group contributes to the molecule's ability to interact with specific enzymes and receptors, making it a valuable candidate for drug development.

In recent years, there has been growing interest in quinoline derivatives due to their diverse biological activities. Quinoline-based compounds have shown potential in treating various diseases, including infectious diseases and cancer. The incorporation of a methyl group at the 2-position of the quinoline ring further modulates its pharmacological properties, enhancing its efficacy and selectivity. This modification has been widely explored in the development of new antimalarial agents and anticancer drugs.

The synthesis of N'-(4-chlorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of the quinoline ring, followed by the introduction of the 4-chlorophenyl group and the ethanediamide moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The pharmacological profile of N'-(4-chlorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide has been extensively studied in various preclinical models. Initial findings suggest that this compound exhibits potent inhibitory activity against several target enzymes and receptors. Specifically, it has shown promise in inhibiting kinases and other enzymes involved in cancer cell proliferation and survival. Additionally, preliminary studies indicate that this compound may have antimicrobial properties, making it a potential candidate for treating resistant bacterial infections.

The biological activity of N'-(4-chlorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide is attributed to its ability to interact with specific binding sites on biological targets. The presence of both hydrophobic and hydrophilic regions in its structure allows it to effectively penetrate cellular membranes and reach its target sites. Furthermore, the chlorine atom at the para position of the 4-chlorophenyl group enhances its binding affinity by participating in hydrophobic interactions and dipole-dipole forces.

Ongoing research is focused on optimizing the pharmacokinetic properties of N'-(4-chlorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide. Efforts are being made to improve its solubility, bioavailability, and metabolic stability. These modifications are essential for translating preclinical findings into clinical success. Additionally, computational modeling techniques are being employed to predict and optimize the compound's interactions with biological targets.

The potential therapeutic applications of N'-(4-chlorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide are vast. Given its inhibitory activity against key enzymes involved in cancer cell proliferation, it holds promise as an anticancer agent. Furthermore, its antimicrobial properties make it a candidate for developing new antibiotics to combat drug-resistant bacteria. In addition to these applications, this compound may also have utility in treating other diseases characterized by abnormal enzyme activity.

The development of N'-(4-chlorophenyl)methyl-N-(2-methylquinolin-4-yl)ethanediamide represents a significant step forward in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable tool for further research and drug development. As our understanding of its mechanisms of action continues to grow, so too will its potential therapeutic applications.